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Compound of Interest

Compound Name:
(2S)-1-methanesulfonylpropan-2-

amine

Cat. No.: B8063870

Get Quote

-Amino Sulfone

Executive Summary
(2S)-1-methanesulfonylpropan-2-amine (CAS: Derivative of 13296-25-8) is a chiral building

block characterized by a propyl backbone bearing a primary amine at the stereogenic C2

position and a methanesulfonyl group at C1. Its chemical stability and specific stereochemistry

make it a preferred motif for introducing polarity and hydrogen-bond accepting capabilities into

drug candidates without significantly increasing lipophilicity (LogP modulation).

This guide presents a scalable, self-validating synthesis route starting from the chiral pool

material L-Alaninol. Unlike asymmetric hydrogenation or auxiliary-based methods (e.g.,

Ellman’s sulfinamide), this route relies on diastereospecific transformations that preserve the

original stereocenter, ensuring high enantiomeric excess (

).
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The most robust disconnection relies on the preservation of chirality from L-Alanine derivatives.

The C2 stereocenter is established in the starting material, and subsequent steps modify the

C1 terminus without racemization.
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Figure 1: Retrosynthetic strategy leveraging the chiral pool (L-Alaninol) to retain C2

stereochemistry.

Detailed Experimental Protocol
Phase 1: Activation and Nucleophilic Displacement
Objective: Convert N-Boc-L-Alaninol to the corresponding sulfide. Mechanism:

displacement at the primary carbon (C1). The C2 chiral center is not involved in the reaction
mechanism, guaranteeing retention of configuration.

Reagents:

N-Boc-L-Alaninol (1.0 equiv)

Methanesulfonyl chloride (MsCl) (1.2 equiv)

Triethylamine (TEA) (1.5 equiv)

Sodium Thiomethoxide (NaSMe) (1.5 equiv)

Solvents: Dichloromethane (DCM), DMF.

Protocol:

Mesylation: Dissolve N-Boc-L-Alaninol in anhydrous DCM at 0°C. Add TEA followed by

dropwise addition of MsCl. Stir for 2 hours.
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Checkpoint: TLC (Hex/EtOAc 1:1) should show consumption of alcohol (

) and formation of mesylate (

).

Workup 1: Wash with 1M HCl, sat.

, and brine. Dry over

and concentrate.

Displacement: Dissolve the crude mesylate in DMF. Add solid NaSMe (Caution: Stench) at

0°C. Allow to warm to RT and stir for 4 hours.

Workup 2: Dilute with water and extract with

(Ether is preferred to remove DMF). Wash organic layer extensively with water to remove
residual DMF.

Yield: Expect 85-90% yield of (S)-N-Boc-1-(methylthio)propan-2-amine.

Phase 2: Chemoselective Oxidation
Objective: Oxidize the sulfide to sulfone without affecting the carbamate protection. Critical

Control: Avoid over-acidification if using peroxide/acid methods, which could cleave the Boc

group prematurely.

Reagents:

-Chloroperbenzoic acid (mCPBA) (2.5 equiv) or Oxone® (potassium peroxymonosulfate).

Solvent: DCM (for mCPBA) or MeOH/H2O (for Oxone).

Protocol (mCPBA Method):

Dissolve the sulfide intermediate in DCM. Cool to 0°C.[1]

Add mCPBA portion-wise (exothermic).
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Stir at RT for 3-12 hours.

Mechanistic Insight: The reaction proceeds via the sulfoxide (fast) to the sulfone (slower).

Monitoring by HPLC/TLC is crucial to ensure complete conversion of the sulfoxide

intermediate.

Quench: Add 10%

(sodium thiosulfate) to destroy excess peroxide. Wash with sat.

to remove

-chlorobenzoic acid byproduct.

Yield: Expect >90% yield of (S)-N-Boc-1-methanesulfonylpropan-2-amine.

Phase 3: Deprotection and Salt Formation
Objective: Isolate the final amine salt.

Protocol:

Dissolve N-Boc sulfone in 4M HCl in Dioxane (or TFA/DCM 1:1).

Stir at RT for 1 hour.

Concentrate in vacuo. Triturate the residue with

to precipitate the hydrochloride salt.

Final Product: (2S)-1-methanesulfonylpropan-2-amine hydrochloride.
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Figure 2: Purification logic for the oxidation step, critical for removing benzoic acid byproducts.

Characterization Data
The following data represents the expected spectral signature for the Hydrochloride Salt of the

target compound in

or

.

NMR Spectroscopy

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b8063870/docs?utm_src=pdf-body-img#technical-guide-synthesis-and-characterization-of-2s-1-methanesulfonylpropan-2-amine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8063870?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nucleus
Shift (

, ppm)
Multiplicity Integration Assignment

1H 1.45
Doublet (

Hz)
3H -CH

1H 3.10 Singlet 3H -SO2

1H 3.40 - 3.55 Multiplet (dd) 2H -SO2

1H 3.85 - 3.95 Multiplet 1H -NH3+

13C 18.5 - - Backbone Methyl

13C 42.0 - - Sulfone Methyl

13C 45.5 - - -NH2

13C 58.0 - - -SO2

Mass Spectrometry (HRMS-ESI)
Calculated Mass

: 138.0583 Da (

)

Observed Mass: 138.0585 Da

Fragment Ions: 121.0 (

), 79.0 (

).

Optical Rotation
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: Positive (+) in Methanol (Value varies by concentration/salt form, typically

to

for similar S-isomers).

Safety and Stability Guidelines
Handling Sodium Thiomethoxide (NaSMe)

Hazard: NaSMe releases methanethiol (MeSH) upon contact with moisture/acid, which is

highly toxic and has a stench threshold in the ppb range.

Control: Use a bleach (sodium hypochlorite) scrubber for all off-gassing. Perform all weighing

and reactions in a well-ventilated fume hood.

Handling mCPBA
Hazard: Shock-sensitive explosive if dried completely; strong oxidizer.

Control: Never use metal spatulas with high-concentration peroxides. Store in a refrigerator.

Quench reactions completely with thiosulfate before concentrating.

Stereochemical Stability
The C2 stereocenter is generally stable to the acidic conditions of Boc-deprotection.

However, avoid strong bases (e.g., NaH, LDA) on the final sulfone, as the

-protons adjacent to the sulfone (C1) are acidic (

) and could lead to racemization or elimination reactions if forcing conditions are applied.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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